10-Methyl-6-methylideneundeca-8,10-dien-2-one

• CAS No.: 105553-49-9
• Molecular Formula: C13H20O
• Molecular Weight: 192.30 g/mol
• IUPAC Name: 10-methyl-6-methylideneundeca-8,10-dien-2-one
• InChI: InChI=1S/C13H20O/c1-11(2)7-5-8-12(3)9-6-10-13(4)14/h5,7H,1,3,6,8-10H2,2,4H3
• InChI Key: WEQFVUGMTKIOFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C=CCC(=C)CCCC(=O)C

Description

10-Methyl-6-methylideneundeca-8,10-dien-2-one is an organic compound with the molecular formula C13H20O. It is known for its unique structure, which includes a methylidene group and multiple double bonds. This compound is also referred to as 8,10-Undecadien-2-one, 10-methyl-6-methylene .

Preparation Methods

The synthesis of 10-Methyl-6-methylideneundeca-8,10-dien-2-one can be achieved through the reaction of linalool and ethyl acetoacetate with an alkaline catalyst, followed by rearrangement and decarboxylation . This method is commonly used in laboratory settings to produce the compound in small quantities.

Chemical Reactions Analysis

10-Methyl-6-methylideneundeca-8,10-dien-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions, particularly at the double bonds, using halogens or other electrophiles.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

10-Methyl-6-methylideneundeca-8,10-dien-2-one has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reference compound in analytical chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug development.

Industry: It is used in the flavor and fragrance industry due to its unique aroma profile.

Mechanism of Action

The mechanism of action of 10-Methyl-6-methylideneundeca-8,10-dien-2-one involves its interaction with various molecular targets. The compound can interact with enzymes and receptors, modulating their activity and leading to various biological effects. The specific pathways involved depend on the context of its use and the biological system being studied .

Comparison with Similar Compounds

10-Methyl-6-methylideneundeca-8,10-dien-2-one can be compared with other similar compounds such as:

6,10-Dimethyl-5,9-undecadien-2-one:

5,9-Undecadien-2-one, 6,10-dimethyl-: Another related compound with slight variations in its molecular structure.

These comparisons highlight the uniqueness of this compound in terms of its specific structural features and reactivity.